Cas no 130752-32-8 ((2R)-5-(diaminomethylideneamino)-2-(9H-fluoren-9-ylmethoxycarbonylamino)pentanoic acid)
(2R)-5-(diaminomethylideneamino)-2-(9H-fluoren-9-ylmethoxycarbonylamino)pentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- D-Arginine,N2-[(9H-fluoren-9-ylmethoxy)carbonyl]-
- Fmoc-D-Arg-OH
- (2R)-5-(diaminomethylideneamino)-2-(9H-fluoren-9-ylmethoxycarbonylamino)pentanoic acid
- Fmoc-D-Arg-OH · HCl
- N-alpha-Fmoc-D-Arginine
- N-α-Fmoc-D-Arginine
- Nα-Fmoc-D-arginine hydrochloride
- A-Fmoc-D-Arginine
- FMOC-D-ARGININE
- FMOC-D-ARG-OH HCL
- FMOC-D-ARGININE HCL
- FMOC-D-ARGININE HYDROCHLORIDE
- (9H-Fluoren-9-yl)MethOxy]Carbonyl D-Arg-OH
- N^a-FMoc-D-arginine, 95%
- DTXSID00427036
- D-Arginine, N2-[(9H-fluoren-9-ylmethoxy)carbonyl]-
- CS-0062084
- 130752-32-8
- SCHEMBL18237098
- (R)-2-(((9H-FLUOREN-9-YL)METHOXY)CARBONYLAMINO)-5-GUANIDINOPENTANOIC ACID
- AM81508
- (2R)-5-(diaminomethylideneazaniumyl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)pentanoate
- AC-8581
- Z1805585500
- EN300-650282
- J-300028
- W16692
- MFCD00077047
- (R)-2-(Fmoc-amino)-5-guanidinopentanoic acid
- AKOS016842936
- N-
- AS-19660
- (2R)-5-carbamimidamido-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoic acid
- N-A-FMOC-D-ARGININE
- (((9H-FLUOREN-9-YL)METHOXY)CARBONYL)-D-ARGININE
- (2R)-5-CARBAMIMIDAMIDO-2-{[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]AMINO}PENTANOIC ACID
-
- MDL: MFCD00077047
- Inchi: 1S/C21H24N4O4/c22-20(23)24-11-5-10-18(19(26)27)25-21(28)29-12-17-15-8-3-1-6-13(15)14-7-2-4-9-16(14)17/h1-4,6-9,17-18H,5,10-12H2,(H,25,28)(H,26,27)(H4,22,23,24)/t18-/m1/s1
- InChI Key: DVBUCBXGDWWXNY-GOSISDBHSA-N
- SMILES: O(C(N[C@@H](C(=O)O)CCC/N=C(\N)/N)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 396.18000
- Monoisotopic Mass: 396.17975526g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 29
- Rotatable Bond Count: 11
- Complexity: 586
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 140Ų
Experimental Properties
- Color/Form: No data avaiable
- Density: 1.38
- Melting Point: No data available
- Boiling Point: No data available
- Flash Point: No data available
- PSA: 137.53000
- LogP: 3.82340
- Vapor Pressure: No data available
(2R)-5-(diaminomethylideneamino)-2-(9H-fluoren-9-ylmethoxycarbonylamino)pentanoic acid Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction: H303+H313+H333
- Storage Condition:-15°C
(2R)-5-(diaminomethylideneamino)-2-(9H-fluoren-9-ylmethoxycarbonylamino)pentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 222151-250mg |
Fmoc-D-Arg-OH |
130752-32-8 | 95% | 250mg |
£11.00 | 2022-03-01 | |
| Fluorochem | 222151-10g |
Fmoc-D-Arg-OH |
130752-32-8 | 95% | 10g |
£128.00 | 2022-03-01 | |
| TRC | F604095-100mg |
Fmoc-D-Arg-OH |
130752-32-8 | 100mg |
$64.00 | 2023-05-18 | ||
| TRC | F604095-250mg |
Fmoc-D-Arg-OH |
130752-32-8 | 250mg |
$75.00 | 2023-05-18 | ||
| TRC | F604095-500mg |
Fmoc-D-Arg-OH |
130752-32-8 | 500mg |
$87.00 | 2023-05-18 | ||
| TRC | F604095-1g |
Fmoc-D-Arg-OH |
130752-32-8 | 1g |
$98.00 | 2023-05-18 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | F80840-250mg |
Fmoc-D-Arg-OH |
130752-32-8 | 95% | 250mg |
¥23.0 | 2023-09-07 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | F80840-5g |
Fmoc-D-Arg-OH |
130752-32-8 | 95% | 5g |
¥80.0 | 2023-09-07 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | F80840-1g |
Fmoc-D-Arg-OH |
130752-32-8 | 95% | 1g |
¥30.0 | 2023-09-07 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | F80840-25g |
Fmoc-D-Arg-OH |
130752-32-8 | 25g |
¥756.0 | 2021-09-09 |
(2R)-5-(diaminomethylideneamino)-2-(9H-fluoren-9-ylmethoxycarbonylamino)pentanoic acid Suppliers
(2R)-5-(diaminomethylideneamino)-2-(9H-fluoren-9-ylmethoxycarbonylamino)pentanoic acid Related Literature
-
André R. Paquette,Sterling R. Payne,Geoffrey A. McKay,Jordan T. Brazeau-Henrie,Micheal G. Darnowski,Anitha Kammili,Federico Bernal,Thien-Fah Mah,Samantha Gruenheid,Dao Nguyen,Christopher N. Boddy RSC Med. Chem. 2022 13 445
-
Eric Valeur,Mark Bradley Chem. Soc. Rev. 2009 38 606
-
Eric Valeur,Mark Bradley Chem. Soc. Rev. 2009 38 606
Additional information on (2R)-5-(diaminomethylideneamino)-2-(9H-fluoren-9-ylmethoxycarbonylamino)pentanoic acid
Recent Advances in the Study of (2R)-5-(diaminomethylideneamino)-2-(9H-fluoren-9-ylmethoxycarbonylamino)pentanoic acid (CAS: 130752-32-8)
The compound (2R)-5-(diaminomethylideneamino)-2-(9H-fluoren-9-ylmethoxycarbonylamino)pentanoic acid (CAS: 130752-32-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in peptide synthesis and drug development. Recent studies have explored its potential applications in targeted drug delivery, enzyme inhibition, and as a building block for novel therapeutic agents.
One of the key areas of research has focused on the role of this compound in the synthesis of peptide-based drugs. Its Fmoc-protected amino acid moiety makes it particularly valuable in solid-phase peptide synthesis (SPPS), a widely used method for producing peptides with high purity and yield. Recent advancements in SPPS methodologies have highlighted the importance of (2R)-5-(diaminomethylideneamino)-2-(9H-fluoren-9-ylmethoxycarbonylamino)pentanoic acid in improving coupling efficiency and reducing side reactions, thereby enhancing the overall efficiency of peptide production.
In addition to its utility in peptide synthesis, this compound has also been investigated for its potential as a protease inhibitor. Proteases play a crucial role in various pathological processes, including cancer metastasis and viral infections. Preliminary studies suggest that derivatives of (2R)-5-(diaminomethylideneamino)-2-(9H-fluoren-9-ylmethoxycarbonylamino)pentanoic acid may exhibit inhibitory activity against specific proteases, opening new avenues for the development of targeted therapies. Further research is needed to elucidate the precise mechanisms of inhibition and to optimize the compound's pharmacokinetic properties.
Another promising application of this compound lies in its use as a linker in antibody-drug conjugates (ADCs). ADCs represent a cutting-edge approach in cancer therapy, combining the specificity of monoclonal antibodies with the cytotoxic potency of small-molecule drugs. The unique chemical properties of (2R)-5-(diaminomethylideneamino)-2-(9H-fluoren-9-ylmethoxycarbonylamino)pentanoic acid make it an ideal candidate for constructing stable and efficient linkers, which are critical for the success of ADC therapies. Recent studies have demonstrated the compound's ability to maintain the integrity of the conjugate while ensuring controlled drug release at the target site.
Despite these promising developments, challenges remain in the large-scale production and clinical translation of this compound. Issues such as scalability, cost-effectiveness, and regulatory compliance must be addressed to fully realize its potential. Collaborative efforts between academia and industry are essential to overcome these hurdles and to accelerate the development of novel therapeutics based on this versatile molecule.
In conclusion, (2R)-5-(diaminomethylideneamino)-2-(9H-fluoren-9-ylmethoxycarbonylamino)pentanoic acid (CAS: 130752-32-8) represents a valuable tool in chemical biology and pharmaceutical research. Its diverse applications, from peptide synthesis to targeted drug delivery, underscore its importance in advancing modern medicine. Continued research and innovation in this area hold great promise for the discovery of new therapeutic agents and the improvement of existing treatment modalities.
130752-32-8 ((2R)-5-(diaminomethylideneamino)-2-(9H-fluoren-9-ylmethoxycarbonylamino)pentanoic acid) Related Products
- 1161-13-3(Z-Phe-OH)
- 91000-69-0(Fmoc-Arg-OH)
- 1152-61-0(Z-Asp-OH)
- 1152-62-1(Z-Met-OH)
- 1155-62-0(N-Carbobenzoxy-L-glutamic acid)
- 200344-33-8((2R)-5-(carbamoylamino)-2-(9H-fluoren-9-ylmethoxycarbonylamino)pentanoic acid)
- 1149-26-4(N-Cbz-L-valine)
- 201485-38-3(Fmoc-D-hcit-OH)
- 133174-15-9(Fmoc-Cit-OH)
- 1148-11-4(Carbobenzoxyproline)